Cas no 2228637-95-2 (tert-butyl N-{2-amino-1-4-chloro-3-(trifluoromethyl)phenylethyl}carbamate)

• Product Name: tert-butyl N-{2-amino-1-4-chloro-3-(trifluoromethyl)phenylethyl}carbamate
• CAS No: 2228637-95-2
• MF: C₁₄H₁₈ClF₃N₂O₂
• MW: 338.753133296967
• CID: 6553289
• PubChem ID: 146081154
• Update Time: 2025-05-20

tert-butyl N-{2-amino-1-4-chloro-3-(trifluoromethyl)phenylethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-amino-1-4-chloro-3-(trifluoromethyl)phenylethyl}carbamate
• tert-butyl N-{2-amino-1-[4-chloro-3-(trifluoromethyl)phenyl]ethyl}carbamate
• EN300-1889221
• 2228637-95-2
• Tert-butyl N-[2-amino-1-[4-chloro-3-(trifluoromethyl)phenyl]ethyl]carbamate

• Inchi： 1S/C14H18ClF3N2O2/c1-13(2,3)22-12(21)20-11(7-19)8-4-5-10(15)9(6-8)14(16,17)18/h4-6,11H,7,19H2,1-3H3,(H,20,21)
• InChI Key： HFAWZYCGPJLSJW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(F)(F)F)C(CN)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 338.1008900g/mol
• Monoisotopic Mass: 338.1008900g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-{2-amino-1-4-chloro-3-(trifluoromethyl)phenylethyl}carbamate

tert-butyl N-{2-amino-1-4-chloro-3-(trifluoromethyl)phenylethyl}carbamate (CAS No. 2228637-95-2): A Comprehensive Overview

tert-butyl N-{2-amino-1-4-chloro-3-(trifluoromethyl)phenylethyl}carbamate (CAS No. 2228637-95-2) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 2228637-95-2, is characterized by its unique structural features, which include a tert-butyl group, an amino functional group, and a chloro-trifluoromethyl-substituted phenyl ring. These structural elements contribute to its potential applications in various therapeutic areas.

The tert-butyl N-{2-amino-1-4-chloro-3-(trifluoromethyl)phenylethyl}carbamate molecule is synthesized through a series of well-defined chemical reactions, typically involving the protection of the amino group, followed by the introduction of the tert-butyl carbamate moiety. The synthesis process is meticulously controlled to ensure high purity and yield, which are crucial for its use in pharmaceutical development.

Recent studies have highlighted the potential of tert-butyl N-{2-amino-1-4-chloro-3-(trifluoromethyl)phenylethyl}carbamate in the treatment of neurodegenerative diseases. Specifically, this compound has shown promising results in modulating certain neurotransmitter systems, particularly those involving serotonin and dopamine. The chloro-trifluoromethyl substitution on the phenyl ring enhances its lipophilicity, allowing it to cross the blood-brain barrier more effectively. This property is essential for compounds targeting central nervous system (CNS) disorders.

In addition to its potential therapeutic applications, tert-butyl N-{2-amino-1-4-chloro-3-(trifluoromethyl)phenylethyl}carbamate has been studied for its pharmacokinetic properties. Research has demonstrated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. These properties make it an attractive candidate for further preclinical and clinical evaluation.

The safety profile of tert-butyl N-{2-amino-1-4-chloro-3-(trifluoromethyl)phenylethyl}carbamate has also been a focus of recent investigations. Toxicological studies have shown that it is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, as with any new chemical entity (NCE), ongoing safety assessments are necessary to ensure its long-term safety and efficacy.

One of the key challenges in the development of tert-butyl N-{2-amino-1-4-chloro-3-(trifluoromethyl)phenylethyl}carbamate is optimizing its formulation for different routes of administration. Researchers are exploring various delivery systems, including oral tablets, injectable solutions, and transdermal patches, to enhance its bioavailability and patient compliance.

The potential of tert-butyl N-{2-amino-1-4-chloro-3-(trifluoromethyl)phenylethyl}carbamate extends beyond neurodegenerative diseases. It has also shown promise in other therapeutic areas, such as pain management and psychiatric disorders. Preclinical studies have indicated that it may have analgesic properties and could be effective in treating conditions like chronic pain and depression.

In conclusion, tert-butyl N-{2-amino-1-4-chloro-3-(trifluoromethyl)phenylethyl}carbamate (CAS No. 2228637-95-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development. As research continues to advance, this compound may play a significant role in addressing unmet medical needs and improving patient outcomes.